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Compound of Interest

Compound Name: Deoxy Fesoterodine

CAS No.: 895137-81-2

Cat. No.: B601958

Get Quote

Executive Summary & Technical Context
Deoxy Fesoterodine, chemically synonymous with 5-hydroxymethyl tolterodine (5-HMT)

(CAS: 895137-81-2), is the primary pharmacologically active metabolite of Fesoterodine.[1] In

drug development, it serves a dual role: it is the target analyte for pharmacokinetic (PK) studies

and a critical degradation impurity (Impurity A) in Fesoterodine Fumarate drug

substance/product.

Validating methods for Deoxy Fesoterodine presents specific challenges due to its polarity

(phenolic and hydroxyl groups) and its structural similarity to the parent prodrug and related

analogs like Tolterodine. This guide compares the two dominant analytical architectures—

Stability-Indicating RP-HPLC and LC-MS/MS—and provides a self-validating protocol for the

former, which is the industry standard for CMC (Chemistry, Manufacturing, and Controls)

applications.

Nomenclature Clarification
Analyte: Deoxy Fesoterodine (5-HMT)[2][3]
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Chemical Structure: 2-(3-diisopropylamino-1-phenylpropyl)-4-hydroxymethylphenol

Molecular Formula: C₂₆H₃₇NO₂[4]

Relevance: Active Metabolite & Major Degradant

Comparative Analysis: HPLC-UV vs. LC-MS/MS
Selecting the correct validation architecture depends on the "Context of Use" (CoU). Below is

an objective comparison of the two primary methodologies.

Feature
Method A: Stability-
Indicating RP-HPLC

Method B: UPLC-MS/MS
(Bioanalytical)

Primary Application
QC Release, Stability Testing,

Impurity Profiling

Pharmacokinetics

(Plasma/Urine), Trace Impurity

ID

Detection Principle UV Absorbance (210–220 nm)
Mass Spectrometry (MRM

Transitions)

Sensitivity (LOQ) ~0.5 – 1.0 µg/mL (ppm level) 0.1 – 0.5 ng/mL (ppb level)

Specificity
High (via chromatographic

resolution)
Ultra-High (via m/z filtering)

Throughput Moderate (15–25 min run time) High (2–5 min run time)

Cost Per Sample Low High

Critical Limitation
Requires baseline separation

of all degradants.[1]

Matrix effects (ion

suppression) in plasma.

Recommendation
Choose RP-HPLC if you are validating the drug substance or product for purity and stability.

Choose LC-MS/MS if you are quantifying Deoxy Fesoterodine in biological matrices

(plasma) or characterizing unknown impurities <0.05%.
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Method Development Workflow
The following diagram outlines the logical flow for validating a method for Deoxy
Fesoterodine, adhering to ICH Q2(R1) guidelines.

Method Definition
(Target: Deoxy Fesoterodine)

Solubility & pH Profiling
(pKa ~9.5, Amine/Phenol)

Stationary Phase Selection
(C18 / Phenyl-Hexyl)

Mobile Phase Optimization
(Buffer pH 3.0 vs 7.0)

Forced Degradation
(Acid, Base, Ox, Thermal)

Resolution Check
(Rs > 2.0 vs Parent)

If Rs < 1.5

ICH Q2(R1) Validation
(Linearity, Acc, Prec, LOQ)

Routine QC / Release
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Caption: Logical workflow for developing and validating a stability-indicating method for Deoxy
Fesoterodine.

Deep Dive Protocol: Stability-Indicating RP-HPLC
This protocol is designed to quantify Deoxy Fesoterodine as an impurity in Fesoterodine

Fumarate or as a standalone API. It addresses the specific challenge of separating the de-

esterified metabolite (Deoxy) from the parent ester (Fesoterodine).

Chromatographic Conditions[5][6][7][8]
Column: Inertsil ODS-3V or Waters Symmetry C18 (150 mm × 4.6 mm, 5 µm).

Why: The "V" (Validated) or high-purity silica is essential to reduce silanol interactions with

the tertiary amine of Deoxy Fesoterodine, preventing peak tailing.

Mobile Phase:

Buffer: 20 mM Ammonium Dihydrogen Phosphate (adjust to pH 3.0 with Orthophosphoric

Acid).

Organic: Acetonitrile (ACN).

Ratio: 60:40 (Buffer:ACN) Isocratic or Gradient depending on complex impurity profile.

Causality: Low pH (3.0) ensures the amine is fully protonated and the phenol is

protonated, preventing mixed-mode retention and ensuring sharp peaks.

Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm.[5][6]

Note: 220 nm provides optimal sensitivity for the phenyl ring without excessive

interference from mobile phase cut-off.

Temperature: 30°C.

Standard Preparation
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Stock Solution: Dissolve 25 mg of Deoxy Fesoterodine Reference Standard in 50 mL of

Methanol (500 µg/mL).

Working Standard: Dilute Stock to 50 µg/mL using Mobile Phase.

Forced Degradation (Specificity Check)
To prove the method is "Stability-Indicating," you must intentionally degrade Fesoterodine to

generate Deoxy Fesoterodine in situ and show they separate.

Stress Condition Protocol Expected Result

Acid Hydrolysis 0.1 N HCl, 60°C, 2 hours

High Degradation.

Fesoterodine rapidly

hydrolyzes to Deoxy

Fesoterodine.

Base Hydrolysis 0.1 N NaOH, RT, 10 min

Complete Conversion. Ester

bond is extremely labile in

base; converts 100% to Deoxy

Fesoterodine.

Oxidation 3% H₂O₂, RT, 2 hours

Formation of N-oxide

impurities (distinct from Deoxy

Fesoterodine).

Thermal 60°C, 7 days
Minor degradation; confirms

thermal stability.

Validation Parameters (Acceptance Criteria)
System Suitability:

Tailing Factor (T) < 1.5.[7][6]

Theoretical Plates (N) > 5000.[8]

% RSD of 5 replicate injections < 2.0%.
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Linearity: 0.1 µg/mL to 150% of target concentration (R² > 0.999).

Accuracy (Recovery): Spike samples at 50%, 100%, and 150%. Acceptance: 98.0% –

102.0%.

Precision: Intra-day and Inter-day RSD < 2.0%.

Metabolic & Degradation Pathway
Understanding the chemical relationship between the prodrug and the analyte is vital for

interpreting validation data.

Fesoterodine
(Prodrug / Ester)

Deoxy Fesoterodine
(5-HMT / Active Metabolite)

Hydrolysis (Esterases)
Acid/Base Stress

Carboxy Metabolites
(Inactive)

CYP2D6 / CYP3A4
Oxidation

Tolterodine
(Methyl Analog)

CYP2D6
Hydroxylation

Click to download full resolution via product page

Caption: Pathway showing Deoxy Fesoterodine as the central convergence point of

Fesoterodine hydrolysis and Tolterodine metabolism.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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